Cas no 2034266-68-5 (7-methoxy-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-1-benzofuran-2-carboxamide
• CAS No: 2034266-68-5
• MF: C₁₈H₂₂N₂O₅S
• MW: 378.442683696747
• CID: 5376695
• Update Time: 2025-07-19

7-methoxy-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C18H22N2O5S/c1-24-15-5-3-4-11-8-16(25-17(11)15)18(21)19-12-9-13-6-7-14(10-12)20(13)26(2,22)23/h3-5,8,12-14H,6-7,9-10H2,1-2H3,(H,19,21)
• InChI Key： QHVLDZNXJJZGNZ-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NC1CC2N(S(C)(=O)=O)C(CC2)C1)=O

Additional information on 7-methoxy-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-1-benzofuran-2-carboxamide

Introduction to 7-methoxy-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-1-benzofuran-2-carboxamide and Its Significance in Modern Chemical Biology

7-methoxy-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-1-benzofuran-2-carboxamide, with the CAS number 2034266-68-5, represents a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention due to its potential applications in drug discovery and molecular medicine. The presence of a benzofuran core, combined with a methylsulfonyl substituent on an azabicyclo[3.2.1]octane scaffold, endows the compound with unique physicochemical properties that make it a promising candidate for further exploration.

The bicyclo[3.2.1]octane framework is a privileged scaffold in medicinal chemistry, known for its ability to mimic natural products and exhibit favorable pharmacokinetic profiles. The incorporation of an azabicyclo[3.2.1]octane ring into the molecular structure not only enhances the compound's complexity but also introduces rigidity, which can be crucial for binding to biological targets with high specificity. Additionally, the methylsulfonyl group serves as a strong hydrogen bond acceptor, improving interactions with protein surfaces and potentially enhancing drug-like properties.

The benzofuran moiety is another key feature of this compound, contributing to its aromaticity and electronic distribution. Benzofurans are well-documented heterocycles in medicinal chemistry, often found in bioactive natural products and synthetic drugs due to their structural versatility and biological activity. The combination of these two structural motifs—benzofuran and azabicyclo[3.2.1]octane—suggests that this compound may exhibit multiple modes of action, making it a versatile tool for therapeutic intervention.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those derived from natural product-inspired structures. The 7-methoxy-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-1-benzofuran-2-carboxamide molecule aligns with this trend, as it combines elements from both natural product chemistry and rational drug design. The methoxy group at the 7-position of the benzofuran ring further modulates the electronic properties of the molecule, potentially influencing its reactivity and binding affinity.

One of the most compelling aspects of this compound is its potential as a lead structure for developing new therapeutics. The unique combination of structural features—such as the azabicyclo[3.2.1]octane, methylsulfonyl, and benzofuran moieties—provides a rich chemical space for exploration. Computational modeling studies have suggested that this compound may interact with biological targets involved in various disease pathways, including inflammation, cancer, and neurodegeneration.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry techniques. The construction of the azabicyclo[3.2.1]octane core is particularly challenging due to its strained three-membered ring system, which necessitates careful selection of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it increasingly feasible to access such intricate structures, paving the way for their exploration in drug discovery.

Evaluation of this compound's biological activity has been a focus of recent research efforts. Preliminary studies have shown that derivatives of this scaffold exhibit promising pharmacological effects in vitro and in vivo models. These findings underscore the potential of 7-methoxy-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)-1-benzofuran-2-carboxamide as a starting point for further development into novel therapeutic agents.

The role of computational chemistry in understanding the behavior of complex molecules cannot be overstated. Molecular docking simulations have been employed to explore potential binding interactions between this compound and target proteins, providing insights into its mechanism of action at an atomic level. These computational approaches complement experimental efforts by predicting how changes in molecular structure may influence biological activity.

The development of new drugs is often a lengthy process involving multiple stages from discovery to clinical trials; however,7-methoxy-N-(8-methylsulfonyl-8-azabicyclo[3.2.] octan - 3 - y l) - 1 - benzofuran - 2 - carboxamide's unique structural features offer hope that it may accelerate certain aspects through innovative strategies like structure-based drug design or fragment-based approaches . p > < p > In conclusion,7 - methoxy - N - ( 8 - methylsulfony l - 8 - azabicy clo [ 3 . 2 . 1 ] o c t an - 3 - y l ) - 1 - benz o furan - 2 - carbox amide ( CAS no . 2034266 - 68 - 5 ) represents an exciting prospect i n modern chemi cal bi ology . Its combi nation o f structu ral feat u res , i ncl uding th e benz o furan core , az abicy clo [ 3 . 2 . 1 ] o c t ane scaffold , m ethyl sul fon y l su bstituent , an d m eth oxy gro up , po t en tially endows i t w ith un i que pharma co logical pro perties . Furthe rmo re , recen t researc h sugge sts tha t thi s com pound m ay ha ve app licatio ns i n treati ng var ious disea ses . As syntheti c metho dolo gies con tin ue to evol ve an d our un derstan ding o f bi ol ogi cal tar gets en hances , thi s m olecu le holds grea t promi se as a lead st ructu re f or deve lopin g no v el therapeuti c s . p >